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Cat. No.: B1376688

Get Quote

Executive Summary & Scientific Rationale
The Challenge: EGFR Resistance and Scaffold Hopping

Osimertinib (Tagrisso™) is a third-generation epidermal growth factor receptor (EGFR) tyrosine
kinase inhibitor (TKI) that irreversibly binds to the Cys797 residue. It is the standard of care for
non-small cell lung cancer (NSCLC) harboring T790M resistance mutations. However, acquired
resistance mechanisms, such as the C797S mutation (which abolishes the covalent anchor),
necessitate the development of novel analogs.[1]

The Solution: Benzothiazole Bioisosteres

This guide details the synthesis of Benzothiazole-Osimertinib Hybrids. By replacing the indole
core of Osimertinib with a benzothiazole moiety—synthesized from substituted 2-
aminothiophenols—researchers can explore altered solubility profiles, metabolic stability, and
binding vectors within the ATP pocket.
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The benzothiazole ring is a privileged scaffold in medicinal chemistry, known to mimic the
adenine portion of ATP. This protocol leverages the high reactivity of 2-aminothiophenols to
rapidly generate diverse "head" groups for the pyrimidine scaffold via oxidative condensation.

Retrosynthetic Analysis & Strategy

The synthesis is modular, designed to allow late-stage diversification. We utilize a Convergent
Strategy:

Fragment A (Head): Synthesis of functionalized benzothiazoles from 2-aminothiophenols.

Fragment B (Core): 2,4-Dichloropyrimidine scaffold.

Fragment C (Tail): N,N-dimethyl-ethylenediamine derivative (solubilizing group).

Warhead: Acryloyl chloride (covalent binder).
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Caption: Retrosynthetic disconnection of the target analog showing the critical role of 2-
aminothiophenol in generating the bioisosteric head group.

Detailed Experimental Protocols

Phase 1: Synthesis of the Benzothiazole "Head"
(Fragment A)

Objective: To synthesize 2-(4-aminophenyl)benzothiazole derivatives using substituted 2-

aminothiophenols. This moiety replaces the indole of Osimertinib.

Mechanism: Oxidative condensation of 2-aminothiophenol with an aldehyde, followed by
cyclization.

Reagents:
e Substituted 2-Aminothiophenol (1.0 equiv)

4-Nitrobenzaldehyde (1.0 equiv)

Sodium Metabisulfite (Na2S205) (1.5 equiv) - Oxidant

DMSO (Solvent)[2]

Ethanol (Recrystallization)

Protocol:
o Condensation: In a round-bottom flask, dissolve 4-nitrobenzaldehyde (10 mmol) in DMSO

(15 mL).

o Addition: Add substituted 2-aminothiophenol (10 mmol) slowly. The solution will darken,
indicating imine formation.

¢ Cyclization: Heat the mixture to 120°C for 45 minutes. Note: DMSO acts as both solvent and
mild oxidant, but Na2S20s ensures completion and suppresses disulfide dimerization.

o Workup: Cool to room temperature and pour onto crushed ice (100 g). A yellow/orange
precipitate will form.
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o Filtration: Filter the solid, wash with cold water (3 x 20 mL), and dry under vacuum.

e Reduction (Nitro to Amine): Dissolve the intermediate in Ethanol/Water (4:1). Add Iron
powder (5 equiv) and NH4Cl (1 equiv). Reflux for 2 hours. Filter through Celite and
concentrate to yield the 2-(4-aminophenyl)benzothiazole.

Validation Criteria;:

o TLC: Disappearance of aldehyde (Rf ~0.6 in 20% EtOAc/Hex) and appearance of
fluorescent benzothiazole spot.

¢ IH NMR (DMSO-de): Look for the disappearance of the thiol (-SH) peak (~5-6 ppm) and the
appearance of the benzothiazole aromatic protons.

Phase 2: Assembly of the Core Scaffold
Objective: Coupling the Benzothiazole and the Tail to the Pyrimidine Core via sequential

reactions.

Step A: C4-Position Coupling (Benzothiazole Attachment)

Causality: The C4 position of 2,4-dichloropyrimidine is more electrophilic than C2. However, for
Osimertinib analogs, we often want the bulky group at C4. If using the aniline-linked
benzothiazole synthesized above:

e Reactants: 2,4-Dichloropyrimidine (1.0 equiv), 2-(4-aminophenyl)benzothiazole (1.0 equiv),
DIPEA (2.0 equiv).

» Conditions: n-Butanol, 80°C, 4 hours.
e Qutcome: The aniline nitrogen attacks C4.

o Note: If a Carbon-Carbon bond is desired (mimicking the Indole-C3 to Pyrimidine-C4 bond
of Osimertinib), a Suzuki Coupling would be required instead, using a boronic acid
derivative of the benzothiazole.

Step B: C2-Position Coupling (Tail Attachment)
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e Reactants: Intermediate from Step A (1.0 equiv), N,N,N'-trimethylethylenediamine (1.2
equiv), DIPEA (2.0 equiv).

» Conditions: DMA (Dimethylacetamide), 100°C, 2 hours.

 Purification: Flash column chromatography (DCM:MeOH 95:5).

Phase 3: Warhead Installation (Acryloylation)

Objective: To install the acrylamide group essential for covalent inhibition.

o Reactants: Core Scaffold (from Phase 2), Acryloyl Chloride (1.1 equiv), Triethylamine (1.5
equiv).

e Solvent: Anhydrous THF or DCM at 0°C.

e Protocol:

[e]

Cool the solution of the scaffold to 0°C (ice bath).

o

Add Triethylamine.

[¢]

Dropwise add Acryloyl Chloride (diluted in THF) over 10 minutes. Critical: Exothermic
reaction. Control temp to prevent polymerization.

Stir for 30 mins at 0°C, then warm to RT for 1 hour.

[¢]

e Quench: Add saturated NaHCOs solution. Extract with EtOAc.

Data Summary & Optimization Table

Comparison of oxidative cyclization methods for the critical 2-aminothiophenol step.
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Oxidant/Cat .
Method Solvent Temp (°C) Yield (%) Notes
alyst
High yield,
Method A simple
(Recommend  Naz2Sz20s DMSO 120 85-92 workup. Best
ed) for nitro-
aldehydes.
Slower,
] o requires
Method B Air / Visible
] Ethanol 25 60-70 photocatalyst
(Green) Light
(e.g., Rose
Bengal).
Harder
Method C ] purification
) lodine (I2) THF Reflux 75-80 o
(Classic) (iodine
removal).
Requires
Dean-Stark
Method D
o p-TsOH Toluene Reflux 65-75 trap; good for
(Acidic) .
acid-stable
groups.

Mechanism of Action (Biological Context)[2][3]

The synthesized analog functions by competing with ATP for the binding site of the EGFR

kinase domain.
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Caption: The kinetic pathway from reversible binding to irreversible covalent locking of the
EGFR kinase.

QC & Validation Standards

To ensure the "Trustworthiness" of this protocol, the following analytical benchmarks must be
met for the final analog:

o« HRMS (High-Res Mass Spec): Mass error < 5 ppm. Confirm the presence of the Chlorine
isotope pattern (if precursors remain) or the specific [M+H]+ of the target.

e 1H NMR (500 MHz):
o Acrylamide Warhead: Distinctive multiplet signals at

5.7, 6.2, and 6.4 ppm (dd).

o Benzothiazole: Downfield shift of protons adjacent to the Nitrogen/Sulfur ring.

e HPLC Purity: >95% (UV 254 nm) is required for biological assays (IC50 determination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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